Cas no 259807-46-0 (Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate)
259807-46-0 structure
Product Name:Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate
CAS No:259807-46-0
MF:C12H11N3O2
MW:229.234642267227
CID:2625063
PubChem ID:22709837
Update Time:2025-04-21
Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-pyridin-4-ylpyrimidine-5-carboxylate
- SCHEMBL5548180
- Ethyl 2-(4-pyridyl)-5-pyrimidinecarboxylate
- ethyl 2-(pyridin-4-yl)-5-pyrimidinecarboxylate
- DTXSID00627670
- ETHYL 2-(PYRIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE
- DB-220529
- ETHYL2-(PYRIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE
- VJLKDFNKHNYKBB-UHFFFAOYSA-N
- 259807-46-0
- Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate
-
- MDL: MFCD09863216
- Inchi: 1S/C12H11N3O2/c1-2-17-12(16)10-7-14-11(15-8-10)9-3-5-13-6-4-9/h3-8H,2H2,1H3
- InChI Key: VJLKDFNKHNYKBB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(C2C=CN=CC=2)=NC=1)=O
Computed Properties
- Exact Mass: 229.085126602g/mol
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65Ų
Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315994-1g |
Ethyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate |
259807-46-0 | 95% | 1g |
$673 | 2024-07-28 | |
| Alichem | A029198519-1g |
Ethyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate |
259807-46-0 | 95% | 1g |
$751.80 | 2023-09-02 | |
| Chemenu | CM315994-1g |
Ethyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate |
259807-46-0 | 95% | 1g |
$636 | 2021-08-18 | |
| 1PlusChem | 1P00BG9I-100mg |
ethyl 2-pyridin-4-ylpyrimidine-5-carboxylate |
259807-46-0 | ≥97.0% | 100mg |
$207.00 | 2023-12-18 | |
| 1PlusChem | 1P00BG9I-250mg |
ethyl 2-pyridin-4-ylpyrimidine-5-carboxylate |
259807-46-0 | ≥97.0% | 250mg |
$321.00 | 2023-12-18 |
Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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